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Compound of Interest

Compound Name: Biotin-PEG11-Amine

Cat. No.: B2622838 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide for the use of Biotin-PEG11-Amine in

conjunction with 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) for the biotinylation of

proteins, antibodies, and surfaces bearing carboxyl functional groups. The protocols outlined

below are intended as a starting point for optimization in your specific application.

Introduction
Biotin-PEG11-Amine is a high-purity, water-soluble biotinylation reagent containing a primary

amine and a long, flexible polyethylene glycol (PEG) spacer arm (11 PEG units).[1][2] This

hydrophilic spacer enhances the solubility of the labeled molecule and minimizes steric

hindrance, thereby improving the accessibility of the biotin moiety for binding to avidin or

streptavidin.[2] The terminal primary amine group allows for its covalent conjugation to carboxyl

groups on target molecules through the action of a carbodiimide crosslinker, most commonly

EDC.[1][3]

EDC is a zero-length crosslinker that activates carboxyl groups to form a highly reactive O-

acylisourea intermediate. This intermediate can then react with a primary amine, such as the

one on Biotin-PEG11-Amine, to form a stable amide bond. The reaction is typically performed

in a two-step process, often with the addition of N-hydroxysuccinimide (NHS) or its water-

soluble analog, sulfo-NHS, to improve the efficiency and stability of the amine-reactive

intermediate.
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Reaction Mechanism and Workflow
The EDC-mediated coupling of Biotin-PEG11-Amine to a carboxyl-containing molecule

proceeds in two main stages: activation of the carboxyl group followed by nucleophilic attack by

the primary amine of the biotinylation reagent.
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Carboxyl Activation (pH 4.5 - 6.0)

Amine Coupling (pH 7.0 - 8.5)

R-COOH

O-Acylisourea Intermediate
(unstable)

+ EDC

EDC
Hydrolysis

NHS-Ester Intermediate
(more stable)+ NHS

NHS / Sulfo-NHS
Hydrolysis
(slower)

Biotinylated Product
(Stable Amide Bond)

+ Biotin-PEG11-NH2

Biotin-PEG11-NH2
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Start: Carboxyl-containing
Protein/Surface

Buffer Exchange into
Amine-free, Carboxyl-free Buffer

(e.g., MES Buffer, pH 4.5-6.0)

Prepare fresh solutions of
EDC, (S)NHS, and

Biotin-PEG11-Amine

Activation Step:
Add EDC and (S)NHS to protein.

Incubate for 15-30 min at RT.

Optional: Adjust pH to 7.0-8.5
with a suitable buffer

(e.g., PBS)

Coupling Step:
Add Biotin-PEG11-Amine.
Incubate for 2 hours at RT

or overnight at 4°C.

Quench Reaction with
an amine-containing buffer

(e.g., Tris, Glycine, or Hydroxylamine)

Purify Biotinylated Product
(Dialysis or Desalting Column)

to remove excess reagents

Characterize the Biotinylated Product
(e.g., HABA assay, SDS-PAGE,

Mass Spectrometry)

End: Purified Biotinylated
Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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